molecular formula C16H5F29O B1616170 2-(Perfluorotetradecyl)ethanol CAS No. 60699-51-6

2-(Perfluorotetradecyl)ethanol

Cat. No.: B1616170
CAS No.: 60699-51-6
M. Wt: 764.16 g/mol
InChI Key: ZDUOTHMDVYXZBS-UHFFFAOYSA-N
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Description

2-(Perfluorotetradecyl)ethanol is a fluorinated alcohol characterized by a fully fluorinated 14-carbon chain (C₁₄F₂₉) attached to an ethanol moiety.

Perfluorinated alcohols exhibit exceptional chemical and thermal stability due to strong C–F bonds, which also confer high hydrophobicity and oleophobicity. These properties make them valuable in applications such as surfactants, lubricants, and polymer stabilizers . The tetradecyl chain length likely enhances surface activity and thermal resistance compared to shorter-chain analogs, though it may reduce solubility in polar solvents.

Properties

IUPAC Name

3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonacosafluorohexadecan-1-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H5F29O/c17-3(18,1-2-46)4(19,20)5(21,22)6(23,24)7(25,26)8(27,28)9(29,30)10(31,32)11(33,34)12(35,36)13(37,38)14(39,40)15(41,42)16(43,44)45/h46H,1-2H2
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDUOTHMDVYXZBS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CO)C(C(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14F29CH2CH2OH, C16H5F29O
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Record name 1-Hexadecanol, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonacosafluoro-
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Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4069422
Record name 2-(Perfluorotetradecyl)ethanol
Source EPA DSSTox
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Molecular Weight

764.16 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

60699-51-6
Record name 2-(Perfluorotetradecyl)ethanol
Source CAS Common Chemistry
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Record name 2-(Perfluorotetradecyl)ethanol
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1-Hexadecanol, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonacosafluoro-
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Record name 2-(Perfluorotetradecyl)ethanol
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Record name 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonacosafluorohexadecanol
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Record name 2-(PERFLUOROTETRADECYL)ETHANOL
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Comparison with Similar Compounds

Key Trends:

  • Chain Length vs. Stability: Longer perfluoroalkyl chains (e.g., tetradecyl vs. decyl) enhance thermal stability and surface activity but reduce solubility in non-fluorinated solvents .
  • Boiling Points: Perfluorodecyl ethanol boils at 111–115°C under reduced pressure (10 Torr) , while TFE, with a short chain, boils at 73–74°C at atmospheric pressure .
  • Reactivity: Shorter-chain fluorinated alcohols (e.g., TFE, difluoroethanol) are more reactive in synthetic applications, whereas perfluorinated analogs are inert and used for their physical properties .

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